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ARP-100 is a potent and selective inhibitor of matrix metalloproteinase-2 (MMP-2) [1] [2] [3]. The table

below summarizes its published inhibitory profile:

Target IC50 Value Inhibition Specificity

MMP-2 12 nM [1] [2] [3] Primary target; potent inhibition

MMP-9 0.2 μM [1] [3] ~17 times less potent than for MMP-2

MMP-3 4.5 μM [1] [3] ~375 times less potent than for MMP-2

MMP-1 >50 μM [1] [3] Negligible activity

MMP-7 >50 μM [1] [3] Negligible activity

This selectivity profile makes ARP-100 a useful tool for discerning the specific role of MMP-2 in

experimental models [2].

Experimental Protocol Overview

The key biological assay used to characterize ARP-100's efficacy is an in vitro model of cellular invasion

on Matrigel [1] [3].
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Purpose: To evaluate the anti-invasive properties of ARP-100.

Key Experimental Finding: Treatment with 50 nM ARP-100 resulted in a significant reduction in
the total number of invasive elongations, demonstrating its functional effect in a cell-based model

[1] [3].

ARP-100 Selectivity Profile

The following diagram illustrates the selectivity of ARP-100 across different MMP targets, based on its IC50

values:

This diagram visually reinforces that ARP-100 is a highly selective inhibitor for MMP-2 over other related

enzymes.

Research Application Notes

Optimal Use Case: ARP-100 is best suited for experiments where selective inhibition of MMP-2 is

critical, helping to isolate its function from other MMPs [2].
Comparative Studies: To conduct a full comparative guide, you would need to gather equivalent

data for other MMP inhibitors (e.g., MMP-9 or broad-spectrum inhibitors) from dedicated comparative
biological studies or review articles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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